N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-(3-oxo-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C17H22ClN3O2/c1-10-6-7-12(11(18)8-10)20-16(22)9-15-17(23)21-14-5-3-2-4-13(14)19-15/h6-8,13-15,19H,2-5,9H2,1H3,(H,20,22)(H,21,23)
• InChI Key: PEZDVAWZIJYNCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2C(=O)NC3CCCCC3N2)Cl
• Molecular Formula: C17H22ClN3O2
• Molecular Weight: 335.8 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide, also known as CX614, is a compound that has been extensively studied for its potential therapeutic effects on neurological disorders.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide involves the modulation of ionotropic glutamate receptors, specifically the AMPA receptor. N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide enhances the activity of AMPA receptors, which leads to an increase in the strength of synaptic connections between neurons. This results in enhanced synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects
N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has been shown to have several biochemical and physiological effects. It enhances long-term potentiation, which is a process that strengthens synaptic connections between neurons. It also increases the release of brain-derived neurotrophic factor, which is a protein that promotes the survival and growth of neurons. N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has also been shown to increase blood flow to the brain, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide in lab experiments is its ability to enhance synaptic plasticity, which makes it a useful tool for studying the mechanisms underlying learning and memory. However, one limitation is that N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide. One area of research is the development of drugs that can enhance synaptic plasticity for the treatment of neurological disorders. Another area of research is the investigation of the potential side effects of N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide and the development of safer analogs. Additionally, the use of N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide in combination with other drugs for the treatment of neurological disorders is an area of interest for future research.
Conclusion
In conclusion, N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide is a compound that has been extensively studied for its potential therapeutic effects on neurological disorders. Its ability to enhance synaptic plasticity makes it a promising candidate for the development of drugs that can improve cognitive function and memory. While there are limitations to its use in lab experiments, there are several future directions for the study of N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide that could lead to the development of new treatments for neurological disorders.

Scientific Research Applications

N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide has been extensively studied for its potential therapeutic effects on neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke. It has been shown to enhance synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to stimuli. This makes N-(2-chloro-4-methylphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide a promising candidate for the development of drugs that can improve cognitive function and memory.